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Compound of Interest

Compound Name: (+)-Strigone

Cat. No.: B15195339 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of (+)-Strigone, including personal protective

equipment (PPE) recommendations, procedural guidance for safe use, and disposal plans.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

potential exposure to (+)-Strigone. The following table summarizes the recommended PPE

based on the Safety Data Sheet (SDS).
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Body Part Recommended Protection Specifications

Hands Protective gloves
Chemically resistant gloves

should be worn.

Eyes/Face Eye and face protection

Safety glasses with side-

shields or a face shield are

necessary.

Respiratory Respiratory protection

Use a respirator when working

in areas with insufficient

ventilation or when dust is

generated.

Body Protective clothing

A lab coat or other protective

clothing should be worn to

prevent skin contact.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize risks. Always work in

a well-ventilated area, preferably under a chemical fume hood. Avoid inhaling the substance or

allowing it to come into contact with skin and eyes. Do not eat, drink, or smoke in the laboratory

where (+)-Strigone is handled.

Storage: Keep the container tightly closed in a dry and well-ventilated place. It should be stored

locked up or in an area accessible only to qualified and authorized personnel. Note that (+)-
Strigone is sensitive to air and light.

Emergency Procedures and First Aid
In the event of exposure, immediate action is crucial. The following table outlines the initial first

aid measures to be taken.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Skin Contact
Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and consult an

ophthalmologist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical advice.

Disposal Plan
Proper disposal of (+)-Strigone and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance. All waste materials should be

disposed of at an approved waste disposal plant. It is the responsibility of the user to determine

if the waste meets the criteria for hazardous waste at the time of disposal, in accordance with

federal, state, and local regulations[1].

Experimental Workflow: Handling and Disposal of
(+)-Strigone
The following diagram outlines the standard operational procedure for safely handling and

disposing of (+)-Strigone in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of (+)-Strigone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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